Cas no 2416231-01-9 (2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide)

• Product Name: 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide
• CAS No: 2416231-01-9
• MF: C₁₈H₂₄N₂O₄S
• MW: 364.459163665771
• CID: 6030211
• PubChem ID: 165772642
• Update Time: 2025-06-14

2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2416231-01-9
• 2-[(5,5-dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide
• EN300-7541905
• 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide

• Inchi： 1S/C18H24N2O4S/c1-12-17(25-11-20-12)13-7-8-14(18(19)21)15(10-13)24-9-5-4-6-16(22-2)23-3/h7-8,10-11,16H,4-6,9H2,1-3H3,(H2,19,21)
• InChI Key： WEQNEIINKLIJCK-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1C=CC(C(N)=O)=C(C=1)OCCCCC(OC)OC

Computed Properties

• Exact Mass: 364.14567842g/mol
• Monoisotopic Mass: 364.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Additional information on 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide

Research Briefing on 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide (CAS: 2416231-01-9)

In recent years, the compound 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide (CAS: 2416231-01-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of a thiazole moiety and a dimethoxypentyl chain suggests its potential as a bioactive scaffold, making it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a selective inhibitor of a key enzyme involved in inflammatory pathways. The study demonstrated that 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide exhibits nanomolar potency in vitro, with promising selectivity over related enzymes. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further research has explored the synthetic routes and structure-activity relationships (SAR) of this compound. A team from the University of Cambridge reported an optimized synthetic protocol in Organic Letters, which improves the yield and purity of the target molecule. The SAR studies revealed that the dimethoxypentyl side chain is critical for maintaining bioactivity, while modifications to the thiazole ring could enhance metabolic stability. These insights are invaluable for medicinal chemists aiming to design derivatives with improved pharmacokinetic properties.

In addition to its therapeutic potential, 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide has also been investigated for its mechanism of action. A recent preprint on bioRxiv utilized cryo-EM and molecular docking studies to visualize the compound's interaction with its target protein. The results provided atomic-level details of the binding pocket, offering a structural basis for further optimization. Such mechanistic insights are crucial for understanding the compound's specificity and potential off-target effects.

Despite these advancements, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and in vivo stability need to be addressed before it can progress to clinical trials. However, the growing body of research underscores its potential as a versatile scaffold in drug discovery. Future studies may focus on prodrug strategies or formulation technologies to overcome these limitations.

In conclusion, 2-[(5,5-Dimethoxypentyl)oxy]-4-(4-methyl-1,3-thiazol-5-yl)benzamide (CAS: 2416231-01-9) represents a promising candidate in the field of medicinal chemistry. Its unique structure, combined with its demonstrated bioactivity, positions it as a valuable tool for both basic research and therapeutic development. Continued investigation into its properties and applications will likely yield further breakthroughs in the coming years.